Cas no 1361472-74-3 (3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile
• CAS No: 1361472-74-3
• MF: C₁₀H₉BrF₂N₂O
• MW: 291.092068433762
• CID: 4801283
• Update Time: 2025-05-19

3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile

• Inchi： 1S/C10H9BrF2N2O/c1-16-10-6(5-11)4-7(9(12)13)8(15-10)2-3-14/h4,9H,2,5H2,1H3
• InChI Key： GHIMULJEJAYDHK-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(CC#N)C(C(F)F)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile

Comprehensive Overview of 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (CAS No. 1361472-74-3)

3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (CAS No. 1361472-74-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique bromomethyl and difluoromethyl functional groups, which contribute to its reactivity and potential applications. The presence of a methoxy group and an acetonitrile moiety further enhances its versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for developing novel bioactive molecules, given its ability to undergo diverse chemical transformations.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The difluoromethyl group in this compound is a key feature, as fluorinated compounds are increasingly sought after in drug discovery. This trend aligns with the growing focus on precision medicine and targeted therapies, where such compounds play a pivotal role. Additionally, the bromomethyl group offers a reactive site for further functionalization, making it a valuable intermediate in the synthesis of complex molecules. These attributes make CAS No. 1361472-74-3 a subject of interest for chemists and researchers exploring structure-activity relationships (SAR) in medicinal chemistry.

The synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile involves multi-step organic reactions, often starting from commercially available pyridine precursors. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural confirmation. Given the compound's potential applications, its synthesis is often optimized for scalability and yield, addressing the needs of industrial-scale production. The compound's stability under various conditions is also a critical factor, as it determines its suitability for long-term storage and handling in laboratory settings.

From an environmental and regulatory perspective, the use of halogenated compounds like this one requires careful consideration. While it is not classified as a hazardous material, proper handling protocols are essential to ensure safety. The compound's biodegradability and ecological impact are areas of ongoing research, particularly as industries move toward green chemistry principles. This aligns with the broader societal push for sustainable chemical processes, a topic frequently searched by professionals in the field. Researchers are exploring alternative synthetic routes that minimize waste and reduce the use of hazardous reagents, further enhancing the compound's appeal.

In the context of drug development, 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile has shown promise as a precursor for small-molecule inhibitors and enzyme modulators. Its structural features make it a candidate for targeting specific biological pathways, such as those involved in inflammation or oncology. The compound's potential in cancer therapeutics is particularly noteworthy, as fluorinated pyridines are known to improve drug efficacy and reduce side effects. This has led to increased interest from pharmaceutical companies and academic institutions alike, with numerous patents and publications highlighting its utility.

Another area where this compound excels is in agrochemical innovation. The incorporation of difluoromethyl groups into pesticides and herbicides has been shown to enhance their activity and resistance to degradation. As global agriculture faces challenges such as pest resistance and climate change, the development of next-generation agrochemicals is critical. CAS No. 1361472-74-3 offers a pathway to creating more effective and environmentally friendly solutions, addressing the needs of modern farming practices. This aligns with the increasing consumer demand for sustainable agriculture and reduced chemical footprints.

In summary, 3-(Bromomethyl)-5-(difluoromethyl)-2-methoxypyridine-6-acetonitrile (CAS No. 1361472-74-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features, combined with the growing demand for fluorinated compounds and sustainable chemistry, position it as a valuable asset in scientific research. As the fields of drug discovery and agrochemical development continue to evolve, this compound is likely to play an increasingly important role. Researchers and industry professionals are encouraged to explore its possibilities further, leveraging its properties to address some of the most pressing challenges in science and technology today.